Cas no 545421-86-1 (2-Propyn-1-ol, 3-(4-methyl-2-pyrimidinyl)- (9CI))

• Product Name: 2-Propyn-1-ol, 3-(4-methyl-2-pyrimidinyl)- (9CI)
• CAS No: 545421-86-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1019675
• PubChem ID: 45079366
• Update Time: 2025-04-20

2-Propyn-1-ol, 3-(4-methyl-2-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(4-methyl-2-pyrimidinyl)- (9CI)
• 3-(4-Methyl-2-pyrimidinyl)-2-propyn-1-ol
• 3-(4-METHYLPYRIMIDIN-2-YL)PROP-2-YN-1-OL
• AKOS040815960
• 545421-86-1
• DB-240626
• F2167-5436

• Inchi： 1S/C8H8N2O/c1-7-4-5-9-8(10-7)3-2-6-11/h4-5,11H,6H2,1H3
• InChI Key： KRWQUJDELPSBCI-UHFFFAOYSA-N
• SMILES： OCC#CC1=NC=CC(C)=N1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46Ų